propan-2-yl 2-[2,6-dinitro-4-(trifluoromethyl)anilino]acetate

• IUPAC Name: propan-2-yl 2-[2,6-dinitro-4-(trifluoromethyl)anilino]acetate
• InChI: InChI=1S/C12H12F3N3O6/c1-6(2)24-10(19)5-16-11-8(17(20)21)3-7(12(13,14)15)4-9(11)18(22)23/h3-4,6,16H,5H2,1-2H3
• InChI Key: QHPSFQQASBMXOE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC(=O)CNC1=C(C=C(C=C1[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C12H12F3N3O6
• DSSTOX Substance ID: DTXSID601148871
• Molecular Weight: 351.24 g/mol
• CAS No.: 1949836-93-4

Description

Propan-2-yl 2-[2,6-dinitro-4-(trifluoromethyl)anilino]acetate is a useful research compound. Its molecular formula is C12H12F3N3O6 and its molecular weight is 351.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Structural Studies

  • Salian et al. (2018) synthesized compounds with a structural component similar to Propan-2-YL 2-([2,6-dinitro-4-(trifluoromethyl)phenyl]amino)acetate, focusing on their crystal structures and Hirshfeld surface studies. This research provides insights into the molecular geometry and intermolecular interactions of such compounds, which can be critical for understanding their potential applications in scientific research (Salian et al., 2018).

• Antimicrobial Agents

  • A study by Sah et al. (2014) involved synthesizing compounds related to Propan-2-YL 2-([2,6-dinitro-4-(trifluoromethyl)phenyl]amino)acetate and testing them as antimicrobial agents. The research explored the antimicrobial activity against various bacterial and fungal strains, highlighting the potential use of these compounds in developing new antimicrobial drugs (Sah et al., 2014).

• Synthesis of Azetidines

  • Research by Doraswamy and Ramana (2013) involved synthesizing substituted phenyl azetidines, which are structurally related to the compound . This study contributes to the field by providing methods for creating azetidines, which could be significant in various scientific applications, including pharmaceuticals (Doraswamy & Ramana, 2013).

• Synthesis of Pyrroles

  • A study by Kumar et al. (2017) focused on synthesizing polysubstituted pyrrole derivatives, including compounds similar to Propan-2-YL 2-([2,6-dinitro-4-(trifluoromethyl)phenyl]amino)acetate. This research is relevant for understanding the synthesis methods of complex organic compounds and their potential applications in various scientific fields (Kumar et al., 2017).

• Drug Metabolite Synthesis

  • Kinne et al. (2009) conducted a study on the synthesis of drug metabolites using a specific compound structurally similar to Propan-2-YL 2-([2,6-dinitro-4-(trifluoromethyl)phenyl]amino)acetate. This research provides valuable insights into the production of specific drug metabolites, which can be important for pharmaceutical development and drug metabolism studies (Kinne et al., 2009).